10.1039/C6OB01394E | Elaboration of tetra-orthogonally-substituted aromatic scaffolds towards novel EGFR-kinase inhibitors† | Kuujia.com

Elaboration of tetra-orthogonally-substituted aromatic scaffolds towards novel EGFR-kinase inhibitors†

Organic & Biomolecular Chemistry Pub Date: 2016-07-19 DOI: 10.1039/C6OB01394E

Abstract

Nitration of three regioisomers of bromo-fluorobenzaldehyde proceeds regioselectively, notably with H₂SO₄/HNO₃ at 0 °C. The thereby synthesized tetrasubstituted aromatics, endowed with orthogonal substituents, can be elaborated via Pd-catalysed coupling, reduction and reductive amination reactions. As a test-case, these compounds were converted into EGFR inhibitors related to Gefitinib, whose activity was rationalised by docking studies.

Graphical abstract: Elaboration of tetra-orthogonally-substituted aromatic scaffolds towards novel EGFR-kinase inhibitors

Share View Original Text

Recommended Literature

[1] Fast synthesis of red Li3BaSrLn3(WO4)8:Eu3+ phosphors for white LEDs under near-UV excitation by a microwave-assisted solid state reaction method and photoluminescence studies Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung WongJ. Mater. Chem. C, 2015,3, 12322-12327 10.1039/C5TC03165F
[2] Dissolved oxygen sensor based on fluorescence quenching of oxygen-sensitive ruthenium complexes immobilized in sol–gel-derived porous silica coatings Analyst, 1996,121, 785-788 10.1039/AN9962100785
[3] Emergence of microfluidic wearable technologies Joo Chuan Yeo,KenryLab Chip, 2016,16, 4082-4090 10.1039/C6LC00926C
[4] Evolution of important glucosinolates in three common Brassica vegetables during their processing into vegetable powder and in vitro gastric digestion Nan Fu,Naphaporn Chiewchan,Xiao Dong ChenFood Funct., 2020,11, 211-220 10.1039/C9FO00811J
[5] Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imaging Ghazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario GiordanoAnalyst, 2018,143, 4674-4683 10.1039/C8AN00093J
[6] Evolutionary approaches in protein engineering towards biomaterial construction Brindha J.,Balamurali M. M.,Kaushik ChandaRSC Adv., 2019,9, 34720-34734 10.1039/C9RA06807D
[7] Fc microparticles can modulate the physical extent and magnitude of complement activity† David White,Sean R. StowellBiomater. Sci., 2017,5, 463-474 10.1039/C6BM00608F
[8] Dissociation of large gaseous serine clusters produces abundant protonated serine octamer Jacob S. Jordan,Evan R. WilliamsAnalyst, 2021,146, 2617-2625 10.1039/D1AN00273B
[9] Evolving better nanoparticles: Genetic algorithms for optimising cluster geometries Dalton Trans., 2003, 4193-4207 10.1039/B305686D
[10] Emulsion soft templating of carbide-derived carbon nanospheres with controllable porosity for capacitive electrochemical energy storage† M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. KaskelJ. Mater. Chem. A, 2015,3, 17983-17990 10.1039/C5TA03730A

Organic & Biomolecular Chemistry

Journal Name：Organic & Biomolecular Chemistry

research_products

N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide

CAS no.: 941977-17-9
2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid

CAS no.: 2138166-62-6
2-Iodo-4-nitrophenylhydrazine

CAS no.: 89640-58-4
3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid

CAS no.: 1449132-38-0
2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide

CAS no.: 2034271-14-0
(S)-4,4,7A-Trimethyl-5,6,7,7A-tetrahydrobenzofuran-2(4H)-one

CAS no.: 81800-41-1
Fmoc-S-3-amino-4,4-diphenyl-butyric acid

CAS no.: 332062-08-5
1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol

CAS no.: 1270529-38-8
4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid

CAS no.: 2680771-01-9
2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide

CAS no.: 2098070-20-1